Aniline, 4,4'-pentamethylenedioxybis(3-chloro-, dihydrochloride
Overview
Description
Aniline, 4,4'-pentamethylenedioxybis(3-chloro-, dihydrochloride is a bioactive chemical.
Scientific Research Applications
Chemical Synthesis : Aniline derivatives like 3H-Chlorohexidine dihydrochloride have been synthesized through reactions involving aniline components. These derivatives are used in a range of chemical syntheses (Drahowzal & Wiesinger, 1978).
Material Science : Aniline derivatives have been used to improve water resistance in epoxy systems. Substituted halogens in these systems have shown significant effects on water absorption and other physical properties of the material (Johncock & Tudgey, 1983).
Radiochemical Studies : Aniline derivatives have been used in the synthesis of labeled polychlorobiphenyls, indicating their importance in tracer studies and radiochemistry (Bergman, Bamford, & Wachtmeister, 1981).
Polymer Research : Aniline groups have been incorporated in the synthesis of polyurethane cationomers, contributing to their fluorescent properties and potential applications in material science (Buruianǎ et al., 2005).
Chemical Reactions and Synthesis : Aniline derivatives have been utilized in ortho-chlorination reactions under aqueous conditions, demonstrating their role in diverse chemical synthesis processes (Vinayak et al., 2018).
Liquid Crystal Research : Studies on polysubstitution effects on mesomorphic properties of aniline derivatives have shown that such substitutions can significantly alter the physical properties of these compounds, useful in liquid crystal research (Hasegawa et al., 1989).
Environmental Studies : Research on the by-products formed from the ozonation of anilines in aqueous solutions has provided insights into the environmental impact and degradation pathways of these compounds (Sarasa et al., 2002).
Pharmaceutical Chemistry : Aniline derivatives have been studied for their antimicrobial activity, indicating their potential application in developing new pharmaceutical compounds (Habib, Hassan, & El‐Mekabaty, 2013).
properties
CAS RN |
94995-90-1 |
|---|---|
Product Name |
Aniline, 4,4'-pentamethylenedioxybis(3-chloro-, dihydrochloride |
Molecular Formula |
C17H22Cl4N2O2 |
Molecular Weight |
428.2 g/mol |
IUPAC Name |
[4-[5-(4-azaniumyl-2-chlorophenoxy)pentoxy]-3-chlorophenyl]azanium;dichloride |
InChI |
InChI=1S/C17H20Cl2N2O2.2ClH/c18-14-10-12(20)4-6-16(14)22-8-2-1-3-9-23-17-7-5-13(21)11-15(17)19;;/h4-7,10-11H,1-3,8-9,20-21H2;2*1H |
InChI Key |
BDXKJZYNDBAOBR-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1[NH3+])Cl)OCCCCCOC2=C(C=C(C=C2)[NH3+])Cl.[Cl-].[Cl-] |
Canonical SMILES |
C1=CC(=C(C=C1[NH3+])Cl)OCCCCCOC2=C(C=C(C=C2)[NH3+])Cl.[Cl-].[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aniline, 4,4'-pentamethylenedioxybis(3-chloro-, dihydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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